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Compound of Interest

Compound Name: Chloridazon

Cat. No.: B030800 Get Quote

A comprehensive guide for researchers and drug development professionals on the

ecotoxicological effects of the herbicide Chloridazon on various aquatic species. This

document provides a comparative summary of acute and chronic toxicity data, detailed

experimental methodologies, and visual representations of experimental workflows and the

herbicide's mode of action.

Chloridazon, a pyridazinone herbicide, is primarily used for the control of broad-leaved weeds.

Its potential impact on non-target aquatic organisms is a critical aspect of its environmental risk

assessment. This guide synthesizes available ecotoxicity data for Chloridazon, focusing on

three key trophic levels in the aquatic environment: fish, invertebrates (crustaceans), and

algae.

Comparative Ecotoxicity Data
The following table summarizes the acute and chronic toxicity of Chloridazon to representative

aquatic organisms. The data is presented to facilitate a clear comparison of the herbicide's

potency across different species and exposure durations.
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Organism Species Endpoint Duration
Value
(mg/L)

Reference

Fish

Oncorhynchu

s mykiss

(Rainbow

Trout)

96-hour LC50 96 hours 41.3 [1]

Oncorhynchu

s mykiss

(Rainbow

Trout)

Chronic

NOEC
-

Data Not

Found

Crustacean

Daphnia

magna

(Water Flea)

48-hour

EC50

(formulation)

48 hours 0.27 [2]

Daphnia

magna

(Water Flea)

21-day

NOEC
21 days 6.23

Algae
Raphidocelis

subcapitata

72-hour

EC50
72 hours 0.6 [1]

Raphidocelis

subcapitata

Chronic

NOEC
-

Data Not

Found

LC50 (Lethal Concentration 50): The concentration of a substance that is lethal to 50% of the

test organisms within a specified time period. EC50 (Effective Concentration 50): The

concentration of a substance that causes a defined effect in 50% of the test organisms within a

specified time period (e.g., immobilization for Daphnia magna or growth inhibition for algae).

NOEC (No-Observed-Effect-Concentration): The highest tested concentration of a substance at

which no statistically significant adverse effect is observed in the exposed population compared

to a control group.

Experimental Protocols
The ecotoxicity data presented in this guide are typically generated following standardized

international guidelines to ensure reproducibility and comparability. The most commonly used
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protocols are those developed by the Organisation for Economic Co-operation and

Development (OECD).

Fish Acute Toxicity Test (based on OECD Guideline 203)
This test evaluates the lethal concentration of a substance to fish over a 96-hour exposure

period.

Test Organism:Oncorhynchus mykiss (Rainbow Trout) is a commonly used species.

Test Conditions: Fish are exposed to a range of concentrations of the test substance in a

semi-static or flow-through system. Water temperature, pH, and dissolved oxygen levels are

maintained within a narrow range.

Duration: 96 hours.

Observation: Mortalities are recorded at 24, 48, 72, and 96 hours.

Endpoint: The primary endpoint is the 96-hour LC50, which is calculated using statistical

methods.

Daphnia sp. Acute Immobilisation Test (based on OECD
Guideline 202)
This test assesses the concentration of a substance that immobilizes the freshwater crustacean

Daphnia magna.

Test Organism:Daphnia magna, less than 24 hours old.

Test Conditions: Daphnids are exposed to a series of concentrations of the test substance in

a static system. Temperature and light conditions are controlled.

Duration: 48 hours.

Observation: The number of immobilized daphnids is recorded at 24 and 48 hours.

Immobilization is defined as the inability to swim within 15 seconds after gentle agitation.

Endpoint: The main endpoint is the 48-hour EC50 for immobilization.
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Freshwater Alga and Cyanobacteria, Growth Inhibition
Test (based on OECD Guideline 201)
This test determines the effect of a substance on the growth of freshwater algae.

Test Organism:Raphidocelis subcapitata (formerly Pseudokirchneriella subcapitata) is a

common test species.

Test Conditions: Exponentially growing algal cultures are exposed to various concentrations

of the test substance in a nutrient-rich medium under continuous illumination and controlled

temperature.

Duration: 72 hours.

Observation: Algal growth is measured at 24, 48, and 72 hours, typically by cell counts or

spectrophotometry.

Endpoint: The primary endpoint is the 72-hour EC50 for growth inhibition, calculated based

on the reduction in growth rate compared to the control.

Visualizing Experimental and Mechanistic Pathways
To further clarify the methodologies and the mode of action of Chloridazon, the following

diagrams are provided.
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Caption: General workflow for aquatic ecotoxicity testing.
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Caption: Mechanism of Photosystem II inhibition by Chloridazon.

Mode of Action: Inhibition of Photosynthesis
Chloridazon belongs to the pyridazinone class of herbicides, which act by inhibiting

photosynthesis in susceptible plants. Specifically, Chloridazon targets Photosystem II (PSII), a
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key protein complex in the thylakoid membranes of chloroplasts. It binds to the D1 protein

within the PSII complex, at the binding site for plastoquinone (PQ). This binding action blocks

the electron flow from PSII to the plastoquinone pool.[3] The disruption of this electron transport

chain halts the production of ATP and NADPH, the energy currency of the cell, which are

essential for carbon fixation and plant growth. The blockage of electron flow also leads to the

formation of reactive oxygen species, causing oxidative stress and subsequent cellular

damage, ultimately leading to the death of the plant.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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